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Compound of Interest

Compound Name: (8R)-3-(2-Deoxy-

Cat. No.: B7934316

Get Quote

Target Compound: (8R)-3-(2-Deoxy-β-D-erythro-pentofuranosyl)-3,4,7,8-

tetrahydroimidazo[4,5-d][1,3]diazepin-8-ol Common Name: Pentostatin (Nipent, 2'-

Deoxycoformycin) CAS Number: 53910-25-1[1][2]

Part 1: Introduction & Physicochemical Context
This guide details the solubility, preparation, and handling of Pentostatin, identified by the

partial chemical string provided. Pentostatin is a potent adenosine deaminase (ADA) inhibitor

used in leukemia research.[1][2]

Critical Solubility Warning: While Pentostatin is hydrophilic compared to many small molecules,

its solubility is highly dependent on ionic strength and pH. Vendor data varies significantly

(ranging from 5 mg/mL to 54 mg/mL in aqueous systems).[1] This protocol adopts a

conservative "Safe-Start" approach to prevent loss of valuable compound through precipitation

or hydrolysis.[1]
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Property Value Notes

Molecular Weight 268.27 g/mol

Formula C₁₁H₁₆N₄O₄

Appearance
White to off-white crystalline

solid
Hygroscopic

pKa ~5.2 and ~11.0
Ionization state affects

solubility in buffers

Part 2: Solubility Profile & Solvent Selection[1]
Solvent Compatibility Table

Solvent
Solubility Limit
(Max)

Recommended
Stock Conc.[1]

Stability

DMSO ~10 - 50 mg/mL* 10 mM (~2.7 mg/mL) High (Years at -20°C)

Water (Deionized) ~50 mg/mL
Not Recommended

for Stock
Low (<24 Hours)

PBS (pH 7.2) ~5 mg/mL
Working Conc.[1][2]

Only
Low (<24 Hours)

Ethanol Insoluble N/A N/A

*Note: While some sources (e.g., Selleckchem) cite up to 54 mg/mL in DMSO, Cayman

Chemical suggests a more conservative 10 mg/mL.[1] We recommend the lower limit for initial

stock preparation to ensure thermodynamic stability.

Expert Insight: The Water vs. DMSO Dilemma
Hydrolysis Risk: Pentostatin contains a diazepin ring system that is susceptible to hydrolytic

cleavage over time in aqueous solution.[1] Never store aqueous stocks.

Ionic Strength Sensitivity: Solubility drops largely in PBS (5 mg/mL) compared to pure water

(54 mg/mL) due to the "salting-out" effect.[1] Always dissolve in pure DMSO or water before

introducing saline buffers.[1]
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Part 3: Preparation Protocols
Protocol A: Preparation of High-Stability DMSO Stock
(10 mM)
Objective: Create a master stock solution stable for long-term storage.

Calculations:

Target Concentration: 10 mM[1]

Mass needed for 1 mL: 2.68 mg[1]

Tip: If you have 5 mg of powder, add 1.86 mL of DMSO to achieve exactly 10 mM.

Environment: Work in a laminar flow hood to maintain sterility.

Solvent Prep: Use anhydrous DMSO (Grade: ≥99.9%).[1] Sparging with nitrogen gas for 5

minutes is recommended to remove dissolved oxygen, which can degrade the diazepin ring.

Dissolution:

Add DMSO directly to the vial containing the solid.[1]

Vortex: 30 seconds at medium speed.

Visual Check: Hold vial against a dark background. The solution must be perfectly clear. If

particulates remain, sonicate in a water bath at room temperature (25°C) for 2 minutes.

Aliquot & Storage:

Dispense into light-protective amber vials (or wrap in foil).

Volume per aliquot: 20–50 µL (single-use size to avoid freeze-thaw cycles).

Store at -20°C (stable for >2 years) or -80°C (stable for >4 years).

Protocol B: Aqueous Dilution for Biological Assays
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Objective: Dilute DMSO stock into culture media/buffer without precipitation.[1]

Thawing: Thaw DMSO stock at room temperature. Do not heat. Vortex briefly to ensure

homogeneity.

Intermediate Dilution (Optional but Recommended):

If going from 100% DMSO to aqueous, a direct spike can cause "shock precipitation" at

the injection site.

Prepare a 10x Intermediate in sterile water or culture media without serum.[1]

Final Dilution:

Add the Intermediate or Stock dropwise to the final buffer (PBS or Media) while swirling.[1]

Max DMSO Tolerance: Ensure final DMSO concentration is <0.1% for cell culture to avoid

solvent toxicity.[1]

Example: To get 10 µM final conc, add 1 µL of 10 mM Stock to 1 mL of Media.

Part 4: Workflow Visualization
The following diagram illustrates the critical decision pathways for handling Pentostatin to

ensure structural integrity and solubility.
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Caption: Logical workflow for Pentostatin solubilization, emphasizing the critical check for

clarity and the risk of direct PBS dilution.

Part 5: Troubleshooting & Quality Control
Issue Cause Solution

Precipitation on Dilution
"Salting out" effect in high-salt

buffers (PBS).[1]

Dilute stock into pure sterile

water first, then add

concentrated buffer salts, or

dilute into low-serum media.[1]

Yellow Discoloration
Oxidation of the diazepin ring.

[1]

Discard solution. Ensure future

stocks are made with N₂-

sparged DMSO and stored in

amber vials.

Loss of Biological Activity
Hydrolysis due to aqueous

storage.[1]

Always prepare aqueous

working solutions fresh.[1]

Never freeze aqueous

dilutions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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